N'-{4-nitrobenzylidene}naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C20H13N3O4
• Molecular Weight: 359.3 g/mol
• IUPAC Name: N-[(E)-(4-nitrophenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C20H13N3O4/c24-20(22-21-12-13-5-8-15(9-6-13)23(25)26)19-11-17-16-4-2-1-3-14(16)7-10-18(17)27-19/h1-12H,(H,22,24)/b21-12+
• InChI Key: VGKADQNARCKYHV-CIAFOILYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC=C(C=C4)[N+](=O)[O-]
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(C=C4)[N+](=O)[O-]

Description

N-{4-nitrobenzylidene}naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as NBNC and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of NBNC is not fully understood. However, studies have suggested that NBNC exerts its biological effects by interacting with various cellular targets such as enzymes, receptors, and DNA.
Biochemical and Physiological Effects:
NBNC has been shown to exhibit various biochemical and physiological effects. In medicine, NBNC has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. NBNC has also been shown to exhibit antimicrobial activity against various bacteria and fungi. In materials science, NBNC has been shown to exhibit fluorescence properties that can be used for the detection of various analytes.

Advantages and Limitations for Lab Experiments

One of the advantages of NBNC is its versatility in various applications. NBNC can be used as a fluorescent probe, a catalyst, and an anticancer agent. However, one of the limitations of NBNC is its stability. NBNC is sensitive to light and air, which can affect its properties and stability.

Future Directions

There are several future directions for the research and development of NBNC. One of the directions is to optimize the synthesis method of NBNC to improve its yield and purity. Another direction is to study the mechanism of action of NBNC to fully understand its biological effects. Additionally, future studies can investigate the potential applications of NBNC in other fields such as environmental science and energy storage.
Conclusion:
In conclusion, N-{4-nitrobenzylidene}naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound that has shown potential in various scientific research applications. Its versatility in various fields such as medicine, materials science, and catalysis make it a promising compound for future research and development. However, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method.

Synthesis Methods

The synthesis of NBNC can be achieved using various methods. One of the most commonly used methods involves the reaction between 4-nitrobenzaldehyde and naphtho[2,1-b]furan-2-carbohydrazide in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

NBNC has been extensively studied for its potential applications in various fields such as medicine, materials science, and catalysis. In medicine, NBNC has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. In materials science, NBNC has been used as a fluorescent probe for the detection of various analytes. In catalysis, NBNC has been used as a catalyst for various reactions such as the Suzuki coupling reaction.